N-(3-(1-((4-chlorophenyl)sulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[2-(4-chlorophenyl)sulfonyl-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C23H22ClN3O5S2/c1-32-20-10-6-16(7-11-20)23-15-22(17-4-3-5-19(14-17)26-33(2,28)29)25-27(23)34(30,31)21-12-8-18(24)9-13-21/h3-14,23,26H,15H2,1-2H3
• InChI Key: LJVYLRUQDHMPHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)NS(=O)(=O)C
• Molecular Formula: C23H22ClN3O5S2
• Molecular Weight: 520.0 g/mol

Description

N-(3-(1-((4-chlorophenyl)sulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22ClN3O5S2 and its molecular weight is 520.02. The purity is usually 95%.
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Scientific Research Applications

Docking Studies and Crystal Structure Analysis

• Docking Studies and Crystal Structures of Tetrazole Derivatives : Al-Hourani et al. (2015) conducted a study on tetrazole derivatives, including the structural determination via X-ray crystallography. They explored the molecular docking to understand the orientation and interaction of each molecule within the active site of the cyclooxygenase-2 enzyme. This provides insights into the molecular design for specific enzyme targeting (Al-Hourani et al., 2015).

• Synthesis and Bioactivities of Pyrazoline Benzensulfonamides : Ozmen Ozgun et al. (2019) synthesized and evaluated 4-(3-Substitutedphenyl-5-polymethoxyphenyl-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamides for inhibitory effects against human carbonic anhydrase isoenzymes and acetylcholinesterase enzyme. Their findings highlight the potential of these compounds in medicinal chemistry, offering a dual pharmacophore approach for developing new compounds with targeted bioactivities (Ozmen Ozgun et al., 2019).

Synthesis and Structural Studies

• Synthesis, Structure, and Biological Activities of N-phenylpyrazolyl Aryl Methanones : Wang et al. (2015) synthesized a series of N-phenylpyrazolyl aryl methanones derivatives, including the arylsulfonyl moiety, and assessed their herbicidal and insecticidal activities. This work contributes to the development of new agrochemicals with specific biological activities (Wang et al., 2015).

Antiviral Activity Research

• Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides : Chen et al. (2010) explored the synthesis of new sulfonamide derivatives and evaluated their anti-tobacco mosaic virus activity. This research contributes to the search for new antiviral agents (Chen et al., 2010).

Multicomponent Condensation and Catalysis

• Synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles : Moosavi-Zare et al. (2013) utilized a new acidic and heterogeneous catalyst for the efficient synthesis of specific pyrazoles, demonstrating the potential of this methodology in green chemistry (Moosavi-Zare et al., 2013).

Additional Relevant Research

• Heterocyclic Fused 2,5-Dihydrothiophene S,S-Dioxides as Precursors : Chaloner et al. (1992) investigated 2,5-Dihydrothiophene 5,5-dioxides as precursors to heterocyclic o-quinodimethanes, which could be significant in synthetic organic chemistry (Chaloner et al., 1992).

• Structural Study of Nimesulidetriazole Derivatives : Dey et al. (2015) synthesized and analyzed the crystal structures of nimesulidetriazole derivatives, providing valuable insights into molecular interactions and supramolecular assembly (Dey et al., 2015).

• Kinetic and Spectroscopic Characterization of Highly Reactive Methanesulfonates : Bentley et al. (1994) presented a comprehensive study on the kinetics and mechanisms of reactions involving highly reactive methanesulfonates, which is crucial for understanding their reactivity and applications (Bentley et al., 1994).

• Synthesis, Cytotoxicity and Carbonic Anhydrase Inhibitory Activities of New Pyrazolines : Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides and evaluated their cytotoxic and inhibitory activities, contributing to the development of novel inhibitors (Kucukoglu et al., 2016).

• New Synthetic Approach to Phenylmethanesulfonamide Derivatives : Aizina et al. (2012) developed a novel synthetic approach for creating phenylmethanesulfonamide derivatives, which may have significant implications in various chemical synthesis applications (Aizina et al., 2012).